Cas no 158734-24-8 (Dehydrokuanoniamine B)

Dehydrokuanoniamine B structure
Dehydrokuanoniamine B structure
Product Name:Dehydrokuanoniamine B
CAS No:158734-24-8
MF:C23H20N4OS
MW:400.496103286743
CID:6644220
PubChem ID:10431121
Update Time:2024-03-02

Dehydrokuanoniamine B Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 3-methyl-N-(2-(8H-pyrido(4,3,2-mn)thiazolo(4,5-b)acridin-9-yl)ethyl)-
    • CHEMBL124083
    • 17-Dehydrokuanoniamine B
    • Dehydrokuanoniamine B
    • 158734-24-8
    • Inchi: 1S/C23H20N4OS/c1-13(2)11-18(28)24-9-8-16-20-19-15(14-5-3-4-6-17(14)27-20)7-10-25-21(19)22-23(16)29-12-26-22/h3-7,10-12,27H,8-9H2,1-2H3,(H,24,28)
    • InChI Key: MNFNXENJKFDCLJ-UHFFFAOYSA-N
    • SMILES: S1C=NC2C1=C(CCNC(/C=C(\C)/C)=O)C1=C3C=2N=CC=C3C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 400.13578245g/mol
  • Monoisotopic Mass: 400.13578245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 95.2Ų
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